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Compound of Interest

Compound Name: 1-Bromo-4-(pentyloxy)benzene

Cat. No.: B1277759

Essential Safety and Handling Guide for 1-Bromo-4-
(pentyloxy)benzene

This guide provides critical safety and logistical information for the handling and disposal of 1-
Bromo-4-(pentyloxy)benzene (CAS No. 30752-18-2), tailored for researchers, scientists, and
drug development professionals. Adherence to these procedures is essential for ensuring
laboratory safety and proper chemical management.

Chemical Identifier and Properties:

Property Value Reference
Molecular Formula C11H1sBrO [1]12]
Molecular Weight 243.14 g/mol [1][2]
CAS Number 30752-18-2 [11[2]

Warning: H361 - Suspected of
GHS Classification damaging fertility or the unborn  [1]
child

Personal Protective Equipment (PPE)
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Appropriate personal protective equipment must be worn at all times when handling 1-Bromo-

4-(pentyloxy)benzene to prevent exposure. The following recommendations are based on

guidelines for similar brominated aromatic compounds.

Protection Type

Specific Equipment

Standards and Remarks

Eye/Face Protection

Chemical safety goggles or a

full-face shield.

Must comply with OSHA 29
CFR 1910.133 or European
Standard EN166.[3] A full-face
respirator should be used if

irritation occurs.[3]

Skin Protection

Chemical-impermeable gloves
(Nitrile, Neoprene, or Butyl
rubber recommended).[3]
Flame-resistant lab coat or

coveralls.[3]

Gloves must be inspected
before use and meet EU
Directive 89/686/EEC and EN
374 standards.[3] Wash hands
thoroughly after handling.[3][4]

Respiratory Protection

Generally not required with
adequate ventilation. If
ventilation is insufficient or
irritation is experienced, use a
full-face respirator with an
appropriate organic vapor filter
cartridge.[3][4] For major spills
or emergencies, a self-
contained breathing apparatus
(SCBA) is necessary.[3]

Respirators must be NIOSH
(US) or CEN (EU) approved.[4]

Operational Plan: Step-by-Step Handling Protocol

1. Risk Assessment and Preparation:

o Review Safety Data Sheet (SDS): Although a specific SDS for 1-Bromo-4-
(pentyloxy)benzene is not widely available, review the SDS for structurally similar

compounds like bromobenzene or other bromo-alkoxy-benzenes.
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e Ensure Proper Ventilation: Always handle this chemical in a well-ventilated area, preferably
within a certified chemical fume hood.[3]

» Gather PPE: Before handling, ensure all required PPE is available and in good condition.
2. Chemical Handling:
o Personal Protective Equipment: Don the appropriate PPE as detailed in the table above.

e Handling in Fume Hood: Conduct all weighing and transferring operations within a chemical
fume hood to minimize inhalation exposure.

o Avoid Contact: Take measures to prevent contact with skin and eyes.[4] Avoid inhalation of
vapor or mist.[4]

« Ignition Sources: Keep away from heat, sparks, and open flames.[4][5] Use non-sparking
tools.[5]

3. Storage:

o Container: Keep the container tightly closed and store it in a cool, dry, and well-ventilated
area.[4][6]

» Incompatibilities: Store away from strong oxidizing agents.[7]

Emergency and First-Aid Procedures

Immediate and appropriate response to an exposure or spill is critical.
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Situation Procedure
Move the individual to fresh air. If breathing has
Inhalation stopped, provide artificial respiration. Seek

immediate medical attention.[7][8]

Skin Contact

Immediately remove contaminated clothing.
Wash the affected area with soap and plenty of
water.[6][8] Seek medical attention if irritation

occurs.[3]

Eye Contact

Rinse eyes cautiously with water for at least 15
minutes, holding the eyelids open.[3][8] Remove
contact lenses if present and easy to do.
Continue rinsing.[8] Seek immediate medical

attention.[3]

Ingestion

Do NOT induce vomiting. Never give anything
by mouth to an unconscious person. Rinse
mouth with water and seek immediate medical

attention or contact a Poison Control Center.[5]

[7]

Spills

Evacuate the area.[3] Ensure adequate
ventilation.[4] Wear appropriate PPE, including
respiratory protection.[5] Contain the spill using
an inert absorbent material (e.g., vermiculite,
sand).[5] Collect the absorbed material using
spark-proof tools and place it in a suitable,
sealed container for disposal.[5] Prevent the

spill from entering drains.[3]

Disposal Plan

All waste must be handled as hazardous material and disposed of in accordance with local,

state, and federal regulations.

o Waste Segregation: Collect waste in a designated, properly labeled, and sealed container.
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» Disposal Method: Dispose of the chemical waste through a licensed hazardous waste
disposal company. Do not pour down the drain.[4] Contaminated packaging should be
disposed of as unused product.[9]

Experimental Workflow Visualization

The following diagram illustrates the standard workflow for the safe handling of 1-Bromo-4-
(pentyloxy)benzene in a laboratory setting.
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Caption: Workflow for Safe Handling of 1-Bromo-4-(pentyloxy)benzene.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 717 Tech Support


https://www.benchchem.com/product/b1277759?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1277759?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

